Cas no 9001-10-9 (PEPSINOGEN)

• Product Name: PEPSINOGEN
• CAS No: 9001-10-9
• CID: 808567
• Update Time: 2025-06-17

PEPSINOGEN Chemical and Physical Properties

Names and Identifiers

• Pepsinogen A
• PEPSINOGEN (HOG STOMACH MUCOSA)
• pepsinogena
• pepsinogen from hog stomach
• pepsinogen grade iii-S from porcine*stomach
• pepsinogen grade I-S from porcine*stomach
• PEPSINOGEN FROM HOG STOMACH, ~220 U/G
• pepsinogen from porcine stomach
• Prepepsin
• Propepsin
• PEPSINOGEN

Experimental Properties

• Color/Form: Colorless odorless low freezing powder
• Solubility: dissolve in water

PEPSINOGEN Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-21

Additional information on PEPSINOGEN

Professional Introduction to PEPSINOGEN (CAS No. 9001-10-9)

PEPSINOGEN, with the chemical name porcine gastric mucin, is a naturally occurring glycoprotein derived from the gastric mucosa of pigs. Its CAS number, CAS No. 9001-10-9, uniquely identifies it as a compound of significant interest in the field of pharmaceuticals and biotechnology. This introduction delves into the properties, applications, and recent advancements in research involving PEPSINOGEN.

The primary component of PEPSINOGEN is composed of complex carbohydrates and proteins, making it a highly versatile substance with applications ranging from digestive health to immunomodulation. The structure of this glycoprotein includes a backbone of protein chains adorned with numerous carbohydrate side chains, which contribute to its unique physicochemical properties. These properties make PEPSINOGEN an excellent candidate for various biomedical applications.

In recent years, significant research has focused on the potential of PEPSINOGEN as a therapeutic agent. One of the most promising areas is its use in enhancing digestive health. Studies have shown that PEPSINOGEN can stimulate the production of gastric acid and pepsin, which are crucial for protein digestion. This makes it particularly useful for individuals with reduced gastric activity due to age or certain medical conditions.

Furthermore, PEPSINOGEN has been explored for its immunomodulatory effects. Research indicates that it can modulate the immune system by interacting with various immune cells and cytokines. This property has led to investigations into its potential use in treating autoimmune diseases and enhancing vaccine efficacy. For instance, recent studies have demonstrated that PEPSINOGEN can improve the body's response to certain vaccines by enhancing antibody production and T-cell activation.

The role of PEPSINOGEN in tissue engineering and regenerative medicine is another emerging field of research. Its ability to promote cell adhesion and growth makes it a valuable component in developing scaffolds for tissue repair. In particular, studies have shown promising results in using PEPSINOGEN-based hydrogels for wound healing and bone regeneration. These hydrogels provide a supportive environment for cells to grow and differentiate, potentially leading to more effective treatments for various injuries and degenerative diseases.

Recent advancements in nanotechnology have also opened new avenues for PEPSINOGEN applications. Researchers have developed nanocarriers functionalized with PEPSINOGEN to enhance drug delivery systems. These nanocarriers can target specific cells or tissues, improving the efficacy of drugs while reducing side effects. For example, PEPSINOGEN-functionalized nanoparticles have been used to deliver anti-cancer agents more precisely, leading to higher treatment success rates.

The industrial significance of PEPSINOGEN cannot be overstated. Its biocompatibility and versatility make it an ideal candidate for various biomedical products. Companies are increasingly investing in the large-scale production of PEPSINOGEN for use in pharmaceuticals, nutraceuticals, and cosmeceuticals. The growing demand for natural health products has further boosted interest in this compound.

In conclusion, PEPSINOGEN (CAS No. 9001-10-9) is a multifaceted glycoprotein with a wide range of applications in healthcare and biotechnology. Its ability to enhance digestive health, modulate the immune system, promote tissue regeneration, and improve drug delivery systems underscores its importance in modern medicine. As research continues to uncover new uses for this compound, its role in advancing human health is set to expand even further.